Cas no 872857-96-0 (Benzonitrile, 3-bromo-2,6-dimethoxy-)

• Product Name: Benzonitrile, 3-bromo-2,6-dimethoxy-
• CAS No: 872857-96-0
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• CID: 1872488
• PubChem ID: 58586367
• Update Time: 2025-09-18

Benzonitrile, 3-bromo-2,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-bromo-2,6-dimethoxy-
• 3-bromo-2,6-dimethoxy-benzonitrile
• SCHEMBL5277144
• MFCD27930985
• 3-bromo-2,6-dimethoxybenzonitrile
• ZDAISIKUFIHBIZ-UHFFFAOYSA-N
• 872857-96-0

• Inchi： 1S/C9H8BrNO2/c1-12-8-4-3-7(10)9(13-2)6(8)5-11/h3-4H,1-2H3
• InChI Key： ZDAISIKUFIHBIZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C#N)=C1OC)OC

Computed Properties

• Exact Mass: 240.97384Da
• Monoisotopic Mass: 240.97384Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.3Ų